BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistics for Handling 4-
Penten-1-yl Acetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Penten-1-yl acetate

Cat. No.: B073742

For Immediate Use by Laboratory Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of
4-Penten-1-yl acetate (CAS No. 1576-85-8). The following procedures are designed to ensure
the safety of researchers, scientists, and drug development professionals by minimizing
exposure risk and ensuring compliant waste management.

Hazard Summary

4-Penten-1-yl acetate is classified as a flammable liquid that is harmful if swallowed and
causes serious eye irritation.[1] Adherence to the personal protective equipment (PPE) and
handling procedures outlined below is mandatory.

Quantitative Data Summary

The following table summarizes key quantitative data for 4-Penten-1-yl acetate.
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Property Value Source
GHS Hazard Statements H226, H302, H319 [1]

Flash Point 45.00 °C (113.00 °F) TCC [2]

Boiling Point 144-146 °C PubChem
Density 0.911 g/mL at 25 °C PubChem
Molecular Formula C7H1202 [1]
Molecular Weight 128.17 g/mol [1]

Operational Plan: Step-by-Step Handling

Procedures

Engineering Controls and Preparation

o Ventilation: All handling of 4-Penten-1-yl acetate must be conducted in a properly

functioning chemical fume hood.

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[3]

* Ignition Sources: This compound is a flammable liquid.[1] Eliminate all potential ignition

sources, such as open flames, hot plates, and spark-producing equipment, from the work

area.[4] Use explosion-proof electrical and ventilating equipment.[4]

e Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[4]

Personal Protective Equipment (PPE)

The following PPE is the minimum requirement for handling 4-Penten-1-yl acetate.

e Eye and Face Protection: Wear chemical safety goggles that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[3] A face shield
should be worn in situations with a higher risk of splashing.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Pentenyl-acetate
https://www.thegoodscentscompany.com/data/rw1206291.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Pentenyl-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/4-Pentenyl-acetate
https://www.benchchem.com/product/b073742?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC150010100&productDescription=4-PENTEN-1-OL+10GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Pentenyl-acetate
https://www.sigmaaldrich.com/US/en/sds/sial/109584
https://www.sigmaaldrich.com/US/en/sds/sial/109584
https://www.sigmaaldrich.com/US/en/sds/sial/109584
https://www.benchchem.com/product/b073742?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC150010100&productDescription=4-PENTEN-1-OL+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Hand Protection: Chemical-resistant gloves are mandatory. While specific breakthrough time
data for 4-Penten-1-yl acetate is not readily available, studies on structurally similar acetate
compounds suggest that Butyl rubber provides excellent resistance.[5] Nitrile rubber gloves
may also offer good protection for incidental contact, but should be changed immediately
upon contamination.[5] It is crucial to consult the glove manufacturer's specific chemical
resistance data. Double gloving can provide an additional layer of protection.

» Skin and Body Protection: A flame-retardant laboratory coat must be worn.[4] When handling
larger quantities, a chemical-resistant apron is recommended.

» Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a
NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate
organic vapor cartridge is required.[3]

Experimental Workflow

The following diagram outlines the standard workflow for safely handling 4-Penten-1-yl acetate

from preparation to disposal.
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Safe Handling Workflow for 4-Penten-1-yl Acetate
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Caption: A diagram illustrating the procedural flow for the safe handling of 4-Penten-1-yl

acetate in a laboratory setting.

Disposal Plan

Proper disposal of 4-Penten-1-yl acetate and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation

Liquid Waste: Collect all liquid waste containing 4-Penten-1-yl acetate in a dedicated,
properly labeled hazardous waste container. Do not mix with incompatible waste streams.

Solid Waste: Any contaminated solid waste, such as gloves, absorbent pads, and empty
containers, must be disposed of as hazardous waste.[6]

Waste Containerization

Container Type: Use a chemically compatible container, such as a high-density polyethylene
(HDPE) or glass bottle, with a secure, tight-fitting lid.[6]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "4-Penten-1-yl acetate," and the approximate concentration and
volume.[6] The date of waste accumulation should also be included.

Filling: Do not overfill the container. Leave at least 10% of headspace to allow for vapor
expansion.[6] Keep the container closed at all times except when adding waste.

Storage and Disposal

Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a
designated SAA within the laboratory.[6][7] This area should be at or near the point of waste
generation.

Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EH&S) department.[4][8] Never dispose of 4-Penten-1-yl
acetate down the drain.[7]
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o Empty Containers: Containers that held pure 4-Penten-1-yl acetate must be managed as
hazardous waste unless they are triple-rinsed. The rinsate from this process must also be
collected as hazardous waste.[6]

By adhering to these procedures, you can ensure a safe laboratory environment when working
with 4-Penten-1-yl acetate. Always consult your institution's specific safety protocols and the
Safety Data Sheet (SDS) before beginning any new procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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